2'-cyano-N-(cyanomethyl)-N-methyl-[1,1'-biphenyl]-2-carboxamide

• IUPAC Name: N-(cyanomethyl)-2-(2-cyanophenyl)-N-methylbenzamide
• InChI: InChI=1S/C17H13N3O/c1-20(11-10-18)17(21)16-9-5-4-8-15(16)14-7-3-2-6-13(14)12-19/h2-9H,11H2,1H3
• InChI Key: GFQONTSTYSOTIK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC#N)C(=O)C1=CC=CC=C1C2=CC=CC=C2C#N
• Molecular Formula: C17H13N3O
• Molecular Weight: 275.30 g/mol

Description

2'-cyano-N-(cyanomethyl)-N-methyl-[1,1'-biphenyl]-2-carboxamide is a chemical compound that has been widely used in scientific research for its unique properties. This compound belongs to the family of biphenyl carboxamides and has been studied for its potential applications in various fields including pharmaceuticals, materials science, and organic synthesis.

Mechanism of Action

The mechanism of action of 2'-cyano-N-(cyanomethyl)-N-methyl-[1,1'-biphenyl]-2-carboxamide is not fully understood. However, studies have shown that this compound can act as a potent inhibitor of certain enzymes, which makes it a potential candidate for drug development.
Biochemical and Physiological Effects:
Studies have shown that 2'-cyano-N-(cyanomethyl)-N-methyl-[1,1'-biphenyl]-2-carboxamide can have a range of biochemical and physiological effects. This compound has been shown to have anti-inflammatory properties, which make it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2'-cyano-N-(cyanomethyl)-N-methyl-[1,1'-biphenyl]-2-carboxamide in lab experiments include its high purity, stability, and unique properties. However, the limitations of this compound include its potential toxicity and the need for specialized equipment for handling and storage.

Future Directions

There are several future directions for the use of 2'-cyano-N-(cyanomethyl)-N-methyl-[1,1'-biphenyl]-2-carboxamide in scientific research. One potential direction is the development of new drugs based on the unique properties of this compound. Another potential direction is the use of this compound in the development of new materials with unique properties. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 2'-cyano-N-(cyanomethyl)-N-methyl-[1,1'-biphenyl]-2-carboxamide involves the reaction of N-methyl-N-(2-nitrophenyl)glycine with potassium cyanide followed by reduction with palladium on carbon. This method has been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

The unique properties of 2'-cyano-N-(cyanomethyl)-N-methyl-[1,1'-biphenyl]-2-carboxamide make it an ideal candidate for scientific research. This compound has been studied extensively for its potential applications in the field of organic synthesis, where it has been used as a key intermediate in the synthesis of various organic molecules.